Cas no 262418-92-8 (N-Boc-dipropargylamine)

• Product Name: N-Boc-dipropargylamine
• CAS No: 262418-92-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD16621687
• CID: 2110101
• Update Time: 2025-06-15

N-Boc-dipropargylamine Chemical and Physical Properties

Names and Identifiers

• N-Boc-dipropargylamine
• tert-Butyl di(prop-2-yn-1-yl)carbamate

• MDL： MFCD16621687
• Inchi： 1S/C11H15NO2/c1-6-8-12(9-7-2)10(13)14-11(3,4)5/h1-2H,8-9H2,3-5H3
• InChI Key： BPKHWXYPEWXEAL-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)CC#C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Additional information on N-Boc-dipropargylamine

Comprehensive Guide to N-Boc-dipropargylamine (CAS No. 262418-92-8): Properties, Applications, and Industry Insights

N-Boc-dipropargylamine (CAS No. 262418-92-8) is a specialized organic compound widely utilized in pharmaceutical research, material science, and chemical synthesis. Its unique molecular structure, featuring both Boc-protected amine and propargyl functional groups, makes it a versatile building block for click chemistry applications and peptide modifications. This article delves into its properties, synthesis methods, and emerging trends in its industrial use, addressing key questions frequently searched by researchers and professionals.

The growing demand for N-Boc-dipropargylamine is closely tied to advancements in bioconjugation techniques and drug discovery. Recent studies highlight its role in developing targeted therapeutics, particularly in ADC (antibody-drug conjugate) formulations. Its CAS No. 262418-92-8 is often queried in databases like SciFinder and Reaxys, reflecting its importance in high-value R&D projects. The compound’s stability under Boc-deprotection conditions and compatibility with CuAAC reactions (copper-catalyzed azide-alkyne cycloaddition) further enhance its utility.

From a synthetic perspective, N-Boc-dipropargylamine is typically prepared via N-alkylation of Boc-protected amines with propargyl halides. Researchers frequently search for optimized protocols to improve yield and purity, especially for scale-up production. Analytical data (e.g., NMR spectra and HPLC chromatograms) are critical for quality control, as impurities may affect downstream applications in biomarker labeling or polymer chemistry.

Environmental and regulatory considerations are also trending topics. While N-Boc-dipropargylamine is not classified as hazardous under major chemical inventories, its handling requires standard laboratory safety practices. Users often inquire about storage conditions (recommended: 2–8°C under inert gas) and solubility profiles (soluble in DCM, THF, and DMF). These details are crucial for experimental reproducibility in fields like nanotechnology and biomaterials engineering.

Innovative applications of CAS No. 262418-92-8 include its use in smart materials and bioorthogonal catalysis. For instance, its alkyne groups enable surface functionalization of nanoparticles for diagnostic imaging. Such interdisciplinary uses align with the rising interest in theranostic agents—a hot topic in both academic publications and patent filings. Searches for "N-Boc-dipropargylamine supplier" or "Boc-propargylamine derivatives" have surged, reflecting market demand.

To conclude, N-Boc-dipropargylamine (CAS No. 262418-92-8) exemplifies how tailored molecular design drives innovation. Its integration into high-throughput screening platforms and green chemistry initiatives underscores its relevance. For researchers, staying updated on its structure-activity relationships and industrial-scale synthesis methods is essential to leverage its full potential in cutting-edge projects.